Cas no 151157-45-8 (1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 151157-45-8
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• MDL: MFCD11037039
• CID: 1324293
• PubChem ID: 53256972
• Update Time: 2025-11-06

1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(2-chlorophenyl)-
• 1-(2-CHLOROPHENYL)CYCLOBUTANE-1-CARBOXYLIC ACID
• 1-(2-CHLOROPHENYL)CYCLOBUTANECARBOXYLIC ACID
• 1-Carboxy-1-(2-chlorophenyl)cyclobutane, 1-(1-Carboxycyclobut-1-yl)-2-chlorobenzene
• 1-(2-Chlorophenyl)-cyclobutanecarboxylic acid
• LT0103
• 1-(2-Chlorophenyl)cyclobutane-1-carboxylicacid
• AB62738
• SY101811
• DTXSID10693225
• Z858031342
• 151157-45-8
• CS-0101611
• EN300-263154
• BGA15745
• AKOS011047922
• SCHEMBL19469486
• AS-38975
• A926357
• MFCD11037039
• 1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid

• MDL： MFCD11037039
• Inchi： 1S/C11H11ClO2/c12-9-5-2-1-4-8(9)11(10(13)14)6-3-7-11/h1-2,4-5H,3,6-7H2,(H,13,14)
• InChI Key： YYPGGXSABCALFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 210.04500
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 319.7±31.0 °C at 760 mmHg
• Flash Point: 174.7±15.5 °C
• PSA: 37.30000
• LogP: 2.84630
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid

Research Brief on 1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid (CAS: 151157-45-8): Recent Advances and Applications

1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid (CAS: 151157-45-8) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and analgesic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis method that significantly improves the yield and enantiomeric purity of the compound. This breakthrough is particularly relevant for pharmaceutical applications, where high purity and stereochemical control are critical. The study also highlighted the compound's potential as a building block for the synthesis of cyclobutane-containing drugs, which are increasingly recognized for their conformational rigidity and metabolic stability.

In terms of biological activity, recent in vitro and in vivo studies have shed light on the pharmacological potential of 1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers identified specific structural modifications that enhance selectivity for COX-2 over COX-1, suggesting a promising avenue for developing safer nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Furthermore, computational modeling studies have provided insights into the molecular interactions between 1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid derivatives and their biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2023) revealed that the cyclobutane ring system contributes to favorable binding interactions with protein targets, particularly through van der Waals contacts and shape complementarity. These findings support the growing interest in cyclobutane-containing compounds as privileged scaffolds in medicinal chemistry.

From a drug development perspective, the metabolic stability and pharmacokinetic properties of 1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid derivatives have been investigated in recent preclinical studies. A 2024 report in Drug Metabolism and Disposition demonstrated that the cyclobutane core confers improved metabolic stability compared to analogous cyclohexane derivatives, with reduced susceptibility to cytochrome P450-mediated oxidation. This property, combined with favorable blood-brain barrier permeability observed in rodent models, suggests potential applications in central nervous system (CNS) drug discovery.

In conclusion, recent research on 1-(2-Chlorophenyl)cyclobutane-1-carboxylic acid (CAS: 151157-45-8) highlights its growing importance as a versatile intermediate and pharmacophore in medicinal chemistry. Advances in synthetic methodologies, combined with a deeper understanding of its biological activities and pharmacokinetic properties, position this compound as a valuable scaffold for the development of novel therapeutic agents. Future research directions may include further optimization of its derivatives for specific therapeutic targets and exploration of its potential in combination therapies.